Cas no 39835-09-1 (2-Hydroxy-5-nitrobenzonitrile)

• Product Name: 2-Hydroxy-5-nitrobenzonitrile
• CAS No: 39835-09-1
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD00234258
• CID: 1027015
• PubChem ID: 11116377
• Update Time: 2025-11-01

2-Hydroxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitrobenzonitrile
• Benzonitrile, 2-hydroxy-5-nitro-
• 4-Nitro-2-cyanophenol
• MFCD00234258
• SCHEMBL1342722
• STK350664
• 39835-09-1
• AKOS000313146
• 6VP
• DB-347124
• 2-hydroxy-5-nitro-benzonitrile
• 5-Nitro-2-Oxidanyl-Benzenecarbonitrile
• CS-0113070
• EN300-49449
• AS-43463
• Z362770844
• Q27456574
• 2-cyano-4-nitrophenol
• 4-nitro 2-cyanophenol
• DTXSID40455712
• AM61509
• benzenecarbonitrile, 2-hydroxy-5-nitro-

• MDL： MFCD00234258
• Inchi： 1S/C7H4N2O3/c8-4-5-3-6(9(11)12)1-2-7(5)10/h1-3,10H
• InChI Key： MPQNPFJBRPRBFF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.49
• Melting Point: 190-194 ºC
• Boiling Point: 345 ºC
• Flash Point: 162 ºC
• PSA: 87.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Hydroxy-5-nitrobenzonitrile

2-Hydroxy-5-nitrobenzonitrile (CAS No. 39835-09-1): Properties, Applications, and Market Insights

2-Hydroxy-5-nitrobenzonitrile (CAS No. 39835-09-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This yellow crystalline solid is known for its unique nitro and hydroxy functional groups, which contribute to its versatile reactivity and applications. Researchers and manufacturers are increasingly interested in this compound due to its potential in intermediate synthesis, agrochemical formulations, and pharmaceutical development.

The molecular structure of 2-Hydroxy-5-nitrobenzonitrile features a benzene ring substituted with a cyano group (-CN), a hydroxy group (-OH), and a nitro group (-NO2). This combination of functional groups makes it a valuable building block in organic synthesis. The compound’s solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO) enhances its utility in laboratory and industrial settings. Its melting point ranges between 150-155°C, and it exhibits stability under standard storage conditions, making it a reliable reagent for various chemical processes.

One of the most prominent applications of 2-Hydroxy-5-nitrobenzonitrile is in the synthesis of pharmaceutical intermediates. The compound’s ability to undergo nitration, cyanation, and hydroxylation reactions makes it a key precursor in the production of active pharmaceutical ingredients (APIs). For instance, it is used in the development of antimicrobial agents and anti-inflammatory drugs, where its nitro group plays a critical role in biological activity. Recent studies have also explored its potential in cancer research, particularly in the design of novel tyrosine kinase inhibitors.

In the agrochemical sector, 2-Hydroxy-5-nitrobenzonitrile serves as an intermediate for the synthesis of herbicides and pesticides. Its nitro group contributes to the herbicidal activity of certain compounds, making it valuable in crop protection formulations. With the growing demand for sustainable agriculture, researchers are investigating eco-friendly derivatives of this compound to reduce environmental impact while maintaining efficacy.

The market for 2-Hydroxy-5-nitrobenzonitrile is expanding, driven by its diverse applications and the increasing need for high-purity chemical intermediates. Manufacturers are focusing on optimizing production processes to meet the rising demand from pharmaceutical and agrochemical industries. Additionally, advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis routes for this compound, aligning with global sustainability goals.

From a regulatory perspective, 2-Hydroxy-5-nitrobenzonitrile is generally regarded as safe for handling when proper precautions are followed. However, users should adhere to standard laboratory safety protocols, including the use of personal protective equipment (PPE) and adequate ventilation. The compound is not classified as a hazardous material under most international regulations, but it is always recommended to consult safety data sheets (SDS) for specific handling guidelines.

In conclusion, 2-Hydroxy-5-nitrobenzonitrile (CAS No. 39835-09-1) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique chemical properties and reactivity make it a valuable asset for researchers and industries alike. As the demand for specialized chemical intermediates continues to grow, this compound is poised to play an even more critical role in scientific and industrial advancements.